N-(Furan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-(furan-3-ylmethyl)-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H18N2O3/c1-2-13(17)16-6-3-12(4-7-16)14(18)15-9-11-5-8-19-10-11/h2,5,8,10,12H,1,3-4,6-7,9H2,(H,15,18)
• InChI Key: ASISUGGVZZMIQN-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C(=O)NCC2=COC=C2
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

Furan derivatives are a group of compounds that have a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. They are important in the field of organic chemistry and are used as building blocks in various chemical reactions.

Synthesis Analysis

The synthesis of furan derivatives can be achieved through various methods. One common method is the CuCl2-catalyzed heterocyclodehydration of 3-yne-1,2-diols. Another method involves the reaction of methyl furoate with formaldehyde in the presence of HCl and zinc chloride.

Chemical Reactions Analysis

Furan derivatives can undergo a variety of chemical reactions. For example, they can participate in cycloaddition reactions, cycloisomerization reactions, and many others. The specific reactions a furan derivative can undergo depend on its exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of furan derivatives can vary greatly depending on the specific compound. For example, some furan derivatives are liquids at room temperature, while others are solids. The specific properties of a furan derivative depend on its exact structure.

Mechanism of Action

The mechanism of action of furan derivatives can vary greatly depending on the specific compound and its intended use. For example, some furan derivatives have been found to have antibacterial properties, and their mechanism of action involves disrupting the function of bacteria.

Safety and Hazards

Furan derivatives can have various safety and hazard profiles depending on the specific compound. Some furan derivatives can be flammable and can cause skin and eye irritation. Always refer to the Material Safety Data Sheet (MSDS) of the specific compound for detailed safety and hazard information.

Future Directions

The field of furan derivatives is a rapidly evolving area of research with many potential future directions. These compounds have a wide range of applications in various fields, including organic chemistry, medicinal chemistry, and materials science. Future research will likely continue to explore new synthesis methods, novel applications, and improved safety profiles for these compounds.